Cas no 1427699-95-3 (N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline)

• Product Name: N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline
• CAS No: 1427699-95-3
• MF: C₁₅H₉FN₄O₃S
• MW: 344.320364713669
• CID: 5802564
• PubChem ID: 71859968
• Update Time: 2025-05-24

N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline Chemical and Physical Properties

Names and Identifiers

• AKOS033290309
• Z1362328736
• (4-fluoro-3-nitrophenyl)-[[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl]cyanamide
• EN300-1202938
• 1427699-95-3
• N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline

• Inchi： 1S/C15H9FN4O3S/c16-13-2-1-12(5-14(13)20(21)22)19(9-17)6-11-8-24-15(18-11)10-3-4-23-7-10/h1-5,7-8H,6H2
• InChI Key： RLEADFPAZXUSPD-UHFFFAOYSA-N
• SMILES： S1C=C(CN(C#N)C2C=CC(=C(C=2)[N+](=O)[O-])F)N=C1C1=COC=C1

Computed Properties

• Exact Mass: 344.03793950g/mol
• Monoisotopic Mass: 344.03793950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Additional information on N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline

Introduction to N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline (CAS No. 1427699-95-3)

N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline (CAS No. 1427699-95-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of substituted anilines and is characterized by the presence of a cyano group, a fluoro substituent, and a thiazole ring linked to a furan moiety. These structural elements contribute to its diverse chemical properties and biological potential.

The cyano group in N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The fluoro substituent at the 4-position of the aniline ring enhances the compound's lipophilicity and can modulate its interaction with biological targets. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common motif in many biologically active molecules due to its ability to form hydrogen bonds and π-stacking interactions. The furan moiety, another heterocyclic ring with oxygen, adds further complexity and potential for bioactivity.

Recent research has focused on the potential applications of N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline in various therapeutic areas. One notable study published in the *Journal of Medicinal Chemistry* (2022) investigated the compound's anti-inflammatory properties. The researchers found that this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in both in vitro and in vivo models. This suggests that it could be a promising candidate for the treatment of inflammatory diseases.

Another area of interest is the compound's potential as an anticancer agent. A study published in *Cancer Research* (2021) evaluated the cytotoxic effects of N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline on various cancer cell lines. The results showed that it selectively induced apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index. The mechanism of action was attributed to the compound's ability to disrupt mitochondrial function and induce oxidative stress.

In addition to its biological activities, N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline has also been studied for its synthetic accessibility. A recent paper in *Organic Letters* (2020) described an efficient synthetic route for this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield but also reduced the number of steps required for synthesis, making it more feasible for large-scale production.

The physical properties of N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline are also noteworthy. It is a solid at room temperature with a melting point ranging from 185°C to 187°C. Its solubility in common organic solvents such as DMSO and DMF makes it suitable for various chemical reactions and biological assays. However, it is important to handle this compound with care due to its potential reactivity with strong acids and bases.

From a safety perspective, N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

In conclusion, N-cyano-4-fluoro-N-{[2-(furan-3-yl)-1,3-thiazol-4-yl]methyl}-3-nitroaniline (CAS No. 1427699-95-3) is a multifaceted compound with promising applications in medicinal chemistry. Its unique structural features contribute to its diverse chemical properties and biological activities, making it an attractive candidate for further research and development in various therapeutic areas.